Cas no 579474-32-1 (4-chloro-5-ethoxy-2-nitroaniline)

• Product Name: 4-chloro-5-ethoxy-2-nitroaniline
• CAS No: 579474-32-1
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 6008942
• PubChem ID: 2957578
• Update Time: 2025-05-25

4-chloro-5-ethoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-ethoxy-2-nitroaniline
• 4-chloro-5-ethoxy-2-nitro-phenylamine
• F1930-0019
• AT18187
• SCHEMBL5562501
• ZQNMJROKKGEWDS-UHFFFAOYSA-N
• SR-01000279156
• 579474-32-1
• SR-01000279156-1
• AKOS000268349

• Inchi： 1S/C8H9ClN2O3/c1-2-14-8-4-6(10)7(11(12)13)3-5(8)9/h3-4H,2,10H2,1H3
• InChI Key： ZQNMJROKKGEWDS-UHFFFAOYSA-N
• SMILES： NC1=CC(OCC)=C(Cl)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 216.0301698g/mol
• Monoisotopic Mass: 216.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-chloro-5-ethoxy-2-nitroaniline

Introduction to 4-chloro-5-ethoxy-2-nitroaniline (CAS No. 579474-32-1)

4-chloro-5-ethoxy-2-nitroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 579474-32-1, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound belongs to the class of nitroaromatic derivatives, characterized by its aromatic ring substituted with a nitro group, a chloro group, and an ethoxy group. The strategic arrangement of these functional groups imparts unique reactivity and makes it a valuable building block for constructing more complex molecules.

The structural motif of 4-chloro-5-ethoxy-2-nitroaniline positions it as a versatile precursor in medicinal chemistry. Its nitro group can be reduced to an amine, enabling further derivatization into pharmacologically relevant structures. The chloro and ethoxy substituents provide handles for various chemical transformations, including nucleophilic aromatic substitution and ether cleavage reactions, which are pivotal in drug design.

In recent years, there has been growing interest in nitroaromatic compounds due to their potential applications in therapeutic areas such as anticancer, anti-inflammatory, and antimicrobial agents. The nitro group, while being a reactive handle, also contributes to the electron-deficient nature of the aromatic system, influencing its interactions with biological targets. For instance, studies have demonstrated that nitroaromatics can modulate enzyme activity by serving as substrates or inhibitors.

One of the most compelling aspects of 4-chloro-5-ethoxy-2-nitroaniline is its role in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the nitro and chloro groups, chemists have developed libraries of kinase inhibitors that exhibit promising preclinical activity. The ethoxy group further enhances solubility and metabolic stability, making these inhibitors more suitable for therapeutic use.

Recent advancements in computational chemistry have also highlighted the importance of 4-chloro-5-ethoxy-2-nitroaniline as a scaffold for drug discovery. Molecular modeling studies indicate that this compound can be optimized to target specific binding pockets on protein receptors. By systematically modifying its substituents, researchers can fine-tune its binding affinity and selectivity. This approach has led to the identification of novel lead compounds with improved pharmacokinetic profiles.

The synthesis of 4-chloro-5-ethoxy-2-nitroaniline itself is an intriguing challenge that showcases the ingenuity of organic chemists. Traditional methods involve multi-step sequences starting from readily available aniline derivatives. However, recent innovations have focused on greener and more efficient synthetic routes. For example, catalytic methods using transition metals have been explored to achieve regioselective functionalization without excessive waste generation. These advancements align with the broader goal of sustainable chemistry.

In addition to its pharmaceutical applications, 4-chloro-5-ethoxy-2-nitroaniline has found utility in materials science. Its ability to undergo cross-coupling reactions makes it a valuable precursor for conjugated polymers used in organic electronics. These polymers exhibit properties such as high charge mobility and luminescence, making them suitable for applications in light-emitting diodes (LEDs) and photovoltaic cells.

The impact of 4-chloro-5-ethoxy-2-nitroaniline extends beyond academic research; it has practical implications in industrial settings as well. Pharmaceutical companies rely on high-quality intermediates like this one to streamline their drug development pipelines. By ensuring consistent purity and supply chain reliability, manufacturers can accelerate the transition from bench-scale synthesis to large-scale production.

Looking ahead, the future prospects for 4-chloro-5-ethoxy-2-nitroaniline are bright. As our understanding of biological pathways continues to evolve, so does the demand for specialized intermediates like this one. Innovations in synthetic methodologies will likely further enhance its accessibility and utility. Moreover, interdisciplinary collaborations between chemists, biologists, and pharmacologists will drive new applications that we are only beginning to imagine.

In conclusion,4-chloro-5-ethoxy-2-nitroaniline (CAS No. 579474-32-1) stands as a testament to the power of organic synthesis in addressing complex challenges in medicine and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop novel therapeutics and advanced materials. As we continue to explore its potential, we can expect this compound to play an increasingly pivotal role in scientific innovation.